Cas no 324776-34-3 (4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate)

• Product Name: 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate
• CAS No: 324776-34-3
• MF: C₂₁H₂₀O₄S
• MW: 368.446105003357
• CID: 6059621
• PubChem ID: 4104538
• Update Time: 2025-10-29

4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate
• Benzenesulfonic acid, 4-ethyl-, 4-(phenylmethoxy)phenyl ester
• (4-phenylmethoxyphenyl) 4-ethylbenzenesulfonate
• 324776-34-3
• AKOS002291632
• 4-(benzyloxy)phenyl 4-ethylbenzenesulfonate
• F1175-0447

• Inchi： 1S/C21H20O4S/c1-2-17-8-14-21(15-9-17)26(22,23)25-20-12-10-19(11-13-20)24-16-18-6-4-3-5-7-18/h3-15H,2,16H2,1H3
• InChI Key： QGGBBNQFXJQXOR-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(OCC3=CC=CC=C3)C=C2)(=O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 368.10823029g/mol
• Monoisotopic Mass: 368.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 528.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate

Professional Introduction to 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate (CAS No. 324776-34-3)

4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate, identified by its Chemical Abstracts Service (CAS) number 324776-34-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of sulfonates, which are widely recognized for their diverse applications in medicinal chemistry, material science, and industrial processes. The unique structural features of this molecule, particularly the presence of both benzyloxy and ethylbenzene-1-sulfonate functional groups, contribute to its distinctive chemical properties and potential biological activities.

The synthesis and characterization of 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate have been subjects of extensive study in academic and industrial laboratories. The benzyloxy group, characterized by its aromaticity and stability, enhances the solubility and metabolic stability of the compound, making it an attractive candidate for drug development. In contrast, the ethylbenzene-1-sulfonate moiety introduces a sulfonic acid derivative, which is known for its ability to form stable salts and exhibit moderate water solubility. These properties collectively make the compound a versatile intermediate in organic synthesis and a potential building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of sulfonate derivatives. The sulfonic acid group is particularly noteworthy for its role in drug design, as it can improve bioavailability and binding affinity to biological targets. For instance, sulfonamides, a closely related class of compounds, have been widely used in antibiotics, diuretics, and anticonvulsants. The structural similarity between sulfonates and sulfonamides suggests that 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate may exhibit similar pharmacological effects or serve as a precursor for developing novel therapeutic agents.

The compound's unique structure also makes it a valuable tool in material science applications. Sulfonate derivatives are known for their ability to act as surfactants, stabilizers, and corrosion inhibitors due to their strong electron-withdrawing properties and ability to form hydrogen bonds. The presence of both aromatic rings in 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate further enhances its potential utility in these applications by providing additional sites for intermolecular interactions. This has led to investigations into its use as an additive in polymer formulations, a component in liquid crystals, or a modifier for surface coatings.

The latest research in the field has highlighted the importance of understanding the electronic and steric properties of sulfonate derivatives in drug design. Computational studies have shown that the benzyloxy group can modulate the electronic distribution around the sulfonic acid moiety, thereby influencing the compound's reactivity and binding affinity. These insights have guided the development of more sophisticated synthetic strategies aimed at optimizing the pharmacological properties of related compounds. For example, modifications to the ethyl substituent on the benzene ring have been explored to enhance metabolic stability or improve solubility profiles.

In addition to its pharmaceutical applications, 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate has shown promise in environmental science research. Sulfonates are known for their ability to interact with metal ions and organic pollutants, making them effective candidates for water treatment technologies. The compound's dual functionality allows it to participate in both hydrophobic and hydrophilic interactions, which can be exploited in designing efficient adsorbents or catalysts for environmental remediation processes.

The industrial production of 4-(benzyloxy)phenyl 4-ethylbenzene-1-sulfonate, while challenging due to its complex structure, has been advanced by recent innovations in synthetic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more efficient routes to introducing the benzyloxy group into aromatic frameworks. Similarly, optimized sulfonation methods have improved yields and purity levels for producing the ethylbenzene-1-sulfonate moiety. These advancements have not only facilitated large-scale production but also opened new avenues for exploring derivatives with tailored properties.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications across multiple disciplines. In pharmaceuticals, efforts are underway to identify novel bioactivities by modifying key structural elements or exploring its use as a prodrug precursor. In materials science, researchers are investigating its potential as a functional additive for advanced polymers or as a component in smart materials that respond to environmental stimuli. Furthermore, its environmental applications continue to be explored through interdisciplinary collaborations aimed at developing sustainable solutions.

In conclusion, 4-(benzylooxy)phenyl 4-^{_{ethylbenzene-1-sulfonate (CAS No. 324776-34)}}, with its unique structural features and multifaceted properties, represents an exciting area of study with significant implications across chemical research, pharmaceutical development, and material science. The continued exploration of this compound holds great promise for unlocking new applications and advancing scientific understanding.